Cas no 12216-86-3 (C.I. Azoic DiazoComponent 121 (8CI,9CI))

• Product Name: C.I. Azoic DiazoComponent 121 (8CI,9CI)
• CAS No: 12216-86-3
• MF: C₇₁H₁₂₅N₃O₁₁S
• MW: 1228.83072161675
• CID: 168325
• PubChem ID: 168010188
• Update Time: 2025-04-19

C.I. Azoic DiazoComponent 121 (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• C.I. Azoic DiazoComponent 121 (8CI,9CI)
• Fast red KL base
• C.I. Azoic Diazo Component 121
• Dycosbase Red KL Base
• Fast Red KL
• Fast Red KL Base Special
• Fast Red Salt KL
• CID 167695898
• 12216-86-3
• 8013-86-3

• Inchi： 1S/C26H46N2O5.C24H43NO3.C21H36O3S/c1-25(2,3)18-20(23(30)26(4,5)6)14-12-13-17-27-22(29)19-32-28-24(31)33-21-15-10-8-7-9-11-16-21;1-23(2,3)18-19(21(26)24(4,5)6)14-12-13-17-25-22(27)28-20-15-10-8-7-9-11-16-20;1-20(2,3)14-16(18(22)21(4,5)6)15-25-19(23)24-17-12-10-8-7-9-11-13-17/h10,15,20-21H,7-9,11-14,16-19H2,1-6H3,(H,27,29)(H,28,31);10,15,19-20H,7-9,11-14,16-18H2,1-6H3,(H,25,27);10,12,16-17H,7-9,11,13-15H2,1-6H3
• InChI Key： XQPBJDKMKWOESI-UHFFFAOYSA-N
• SMILES： S(C(=O)OC1C=CCCCCC1)CC(C(C(C)(C)C)=O)CC(C)(C)C.O=C(C(C)(C)C)C(CCCCNC(=O)OC1C=CCCCCC1)CC(C)(C)C.O=C(C(C)(C)C)C(CCCCNC(CONC(=O)OC1C=CCCCCC1)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 259.18975
• Monoisotopic Mass: 1227.90348299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 86
• Rotatable Bond Count: 34
• Complexity: 1630
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 218Ų

Experimental Properties

• PSA: 118.44